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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1574185

Get Quote

Introduction & Mechanism
Avibactam sodium is a non-

-lactam

-lactamase inhibitor (BLI) containing a diazabicyclooctane (DBO) core.[1] Unlike clavulanic acid
or tazobactam, avibactam inhibits serine

-lactamases (Classes A, C, and some D) via a reversible covalent mechanism. It does not
contain a

-lactam ring, which grants it a unique stability profile; however, it remains susceptible to
hydrolysis under specific pH and temperature conditions.

This guide provides a standardized protocol for the preparation of Avibactam Sodium stock

solutions, emphasizing the critical correction for hydration states and the strict pH control

required to prevent DBO ring opening.
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Before preparation, it is imperative to identify the specific form of the raw material. Avibactam

sodium is hygroscopic and frequently supplied as a hydrate (mono- or di-hydrate). Using the

anhydrous molecular weight for a hydrated batch will result in significant under-dosing.

Table 1: Chemical Specifications
Property Specification Notes

Compound Name Avibactam Sodium

(2S,5R)-2-carbamoyl-7-oxo-

1,6-diazabicyclo[3.2.1]octan-6-

yl sulfate sodium

CAS No. 1192491-61-4

Verify CAS on vial; Hydrates

may share this or have specific

IDs.[1][2][3][4][5][6][7]

MW (Anhydrous) 287.23 g/mol

Use for molarity calculations

only if CoA confirms

anhydrous.

MW (Hydrate) ~305.24 g/mol

Common Research Form.

Check CoA for specific water

content.[8]

Solubility (Water) > 140 mg/mL
Highly soluble.[4][9] Sonication

rarely needed.

Solubility (DMSO) ~ 30-60 mg/mL

Not Recommended. DMSO

can introduce moisture and

stability issues.

pKa ~ -1 to 0 (Sulfate)
Strong acid salt; solution pH is

generally neutral.

Appearance White to off-white powder Crystalline solid.

Protocol: Stock Solution Preparation (100 mM)
Objective: Prepare 10 mL of a 100 mM Avibactam Sodium stock solution in sterile water.

A. Critical Pre-Calculation
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The mass required (

) is determined by the target concentration (

), volume (

), and the Formula Weight (

) listed on the specific bottle (accounting for hydration).

Example: For a batch with FW = 305.24 g/mol (Hydrate):

B. Workflow Diagram
The following workflow ensures sterility and minimizes hydrolytic stress during preparation.

Raw Material
(Desiccated -20°C)

Equilibrate to RT
(Prevent Condensation)

 15-30 min Weigh Powder
(Calculate based on FW)

Dissolve in
Sterile Water

 Vortex Gently Syringe Filter
(0.22 µm PES/PVDF)

 Remove Particulates Aliquot
(Single-Use Vols)

 Avoid Freeze-Thaw Store
(-80°C)

 Immediate Freeze

Click to download full resolution via product page

Caption: Optimized workflow for Avibactam Sodium stock preparation minimizing moisture

exposure and thermal stress.

C. Step-by-Step Procedure
Equilibration: Remove the product vial from -20°C storage and allow it to warm to Room

Temperature (RT) inside a desiccator for 20 minutes. Why: Opening a cold vial introduces

atmospheric moisture, accelerating hydrolysis.

Solvent Selection: Use Sterile Water for Injection or Milli-Q Water.

Note: Avoid PBS for the high-concentration stock (100 mM) to prevent potential ionic

strength issues during freezing. Dilute into PBS only at the working stage.

Dissolution:

Weigh the calculated mass (e.g., 305.2 mg).
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Add approx. 80% of the final volume (e.g., 8 mL) of water.

Vortex gently. The powder should dissolve rapidly (< 1 min).

Adjust to final volume (10 mL) with water.

Filtration: Pass the solution through a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter

into a sterile tube.

Aliquot & Storage: Immediately dispense into small aliquots (e.g., 100 µL - 500 µL) in screw-

cap cryovials. Snap-freeze in liquid nitrogen or place directly in -80°C.

Stability & Degradation Profiling
Avibactam is more stable than traditional

-lactams, but it is not inert. Its degradation is driven by pH-dependent hydrolysis and
temperature.

A. Stability Factors[8][10][11][12][13]
pH Sensitivity: Avibactam exhibits a U-shaped stability profile.

Optimal pH:6.0 – 7.0.

Alkaline Lability: At pH > 7.5 (e.g., standard cell culture media or blood pH), hydrolysis

rates increase measurable over 24 hours.

Acidic Lability: Extreme acid (pH < 4) also catalyzes ring opening.

Temperature:

-80°C: Stable for > 6 months.

-20°C: Stable for 1-3 months (Desiccated solid is stable for years).

4°C: Stable for 24-48 hours.

37°C (Incubation): Measurable degradation (>5-10%) can occur within 24 hours.[10]

Implication: For MIC assays, fresh preparation is critical.
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B. Degradation Mechanism Logic
The primary degradation pathway involves the hydrolysis of the amide bond in the DBO ring or

the loss of the sulfate group.

Active Avibactam
(Intact DBO Ring)

Stress Factors:
pH > 7.5

Temp > 25°C

Reversible Ring Opening
(Carbamoylation)

 Nucleophilic Attack

Irreversible Hydrolysis
(Inactive Species)

 Prolonged Exposure

Recyclization
(Low Temp/Neutral pH)

 Reversible

Click to download full resolution via product page

Caption: Avibactam degradation logic. Unlike penicillins, the initial ring opening can be

reversible, but prolonged stress leads to permanent inactivation.

Quality Control (Self-Validation)
To validate the integrity of your stock solution, use the following HPLC parameters.

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.
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B: Acetonitrile.

Method: Isocratic or shallow gradient (low organic content, as Avibactam is polar).

Detection: UV at 205-210 nm (Avibactam has weak UV absorbance; low wavelength is

required).

Acceptance Criteria: Single peak > 95% area. No secondary peaks > 1%.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation High salt conc. or freezing

Do not dissolve directly in 10x

PBS. Use water.[7][11][12]

Vortex after thawing.

Yellow Discoloration Oxidation / High pH
Discard. Check pH of solvent.

Ensure storage was dark/cold.

Loss of Potency (MIC) Moisture in powder
Check CoA for water content.

Use "Hydrate" MW for calc.

Inconsistent Data Freeze-Thaw cycles
Use single-use aliquots. Do

not refreeze more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patents.justia.com [patents.justia.com]

2. Avibactam (sodium hydrate) | 2938989-90-1 [sigmaaldrich.com]

3. Avibactam sodium hydrate | C7H12N3NaO7S | CID 118704750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Avibactam Sodium - LKT Labs [lktlabs.com]

5. Avibactam sodium | NXL-104 | β-lactamase inhibitor | 抗菌 | TargetMol [targetmol.com]

6. Avibactam sodium | 1192491-61-4 [chemicalbook.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. selleckchem.com [selleckchem.com]

9. s3.amazonaws.com [s3.amazonaws.com]

10. researchgate.net [researchgate.net]

11. Avibactam/Ceftazidime Intravenous Infusion for Adults | Medinfo Galway
[medinfogalway.ie]

12. droracle.ai [droracle.ai]

13. 802.mnd.gov.tw [802.mnd.gov.tw]

To cite this document: BenchChem. [Technical Guide: Preparation, Solubilization, and
Stability Profiling of Avibactam Sodium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574185/docs#technical-guide-preparation-
solubilization-and-stability-profiling-of-avibactam-sodium]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1574185?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.justia.com/patent/11208417
https://www.sigmaaldrich.com/TW/zh/product/aablocksinc/aabh9a22df95
https://pubchem.ncbi.nlm.nih.gov/compound/Avibactam-sodium-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Avibactam-sodium-hydrate
https://lktlabs.com/product/avibactam-sodium/
https://www.targetmol.com/compound/avibactam%20sodium
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72621657.htm
https://cdn.caymanchem.com/cdn/insert/22825.pdf
https://www.selleckchem.com/products/avibactam-sodium-hydrate.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063687303299000000007916254163361791075/A851322_MSDS.pdf
https://www.researchgate.net/publication/379641639_Evaluation_of_the_stability_of_ceftazidimeavibactam_in_elastomeric_infusion_devices_used_for_outpatient_parenteral_antimicrobial_therapy_utilizing_a_national_stability_protocol_framework
https://medinfogalway.ie/ivguides/avibactamceftazidime-intravenous-infusion-adults
https://medinfogalway.ie/ivguides/avibactamceftazidime-intravenous-infusion-adults
https://www.droracle.ai/articles/490126/what-is-the-recommended-dilution-fluid-for-ceftazidime-ceftazidime
https://802.mnd.gov.tw/01/Resource2_1644817823270.pdf
https://www.benchchem.com/product/b1574185/docs#technical-guide-preparation-solubilization-and-stability-profiling-of-avibactam-sodium
https://www.benchchem.com/product/b1574185/docs#technical-guide-preparation-solubilization-and-stability-profiling-of-avibactam-sodium
https://www.benchchem.com/product/b1574185/docs#technical-guide-preparation-solubilization-and-stability-profiling-of-avibactam-sodium
https://www.benchchem.com/product/b1574185/docs#technical-guide-preparation-solubilization-and-stability-profiling-of-avibactam-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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